Cas no 259196-57-1 (2-Propenoic acid,3-[5-[2-(trifluoromethoxy)phenyl]-2-furanyl]-)

• Product Name: 2-Propenoic acid,3-[5-[2-(trifluoromethoxy)phenyl]-2-furanyl]-
• CAS No: 259196-57-1
• MF: C₁₄H₉F₃O₄
• MW: 298.214074850082
• CID: 247138
• PubChem ID: 2781673
• Update Time: 2025-05-30

2-Propenoic acid,3-[5-[2-(trifluoromethoxy)phenyl]-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[5-[2-(trifluoromethoxy)phenyl]-2-furanyl]-
• 3-[5-[2-(trifluoromethoxy)phenyl]furan-2-yl]prop-2-enoic acid
• 3-{5-[2-(trifluoromethoxy)phenyl]-2-furyl}acrylic acid
• NZKLTODPPZSQAT-UHFFFAOYSA-N
• 3-{5-[2-(trifluoromethoxy)phenyl]furan-2-yl}prop-2-enoic acid
• 259196-57-1
• DTXSID90381830
• 2-Propenoic acid, 3-[5-[2-(trifluoromethoxy)phenyl]-2-furanyl]-

• Inchi： 1S/C14H9F3O4/c15-14(16,17)21-12-4-2-1-3-10(12)11-7-5-9(20-11)6-8-13(18)19/h1-8H,(H,18,19)
• InChI Key： NZKLTODPPZSQAT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1=CC=C(C=CC(=O)O)O1)(F)F

Computed Properties

• Exact Mass: 298.04500
• Monoisotopic Mass: 298.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 59.67000
• LogP: 3.94300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Propenoic acid,3-[5-[2-(trifluoromethoxy)phenyl]-2-furanyl]-

Compound CAS No. 259196-57-1: 2-Propenoic Acid, 3-[5-[2-(Trifluoromethoxy)Phenyl]-2-Furanyl]

The compound with CAS No. 259196-57-1, commonly referred to as 2-Propenoic acid, 3-[5-[2-(trifluoromethoxy)phenyl]-2-furanyl], is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a trifluoromethoxy group attached to a phenyl ring and a furan moiety linked to a propenoic acid backbone. The combination of these functional groups imparts distinctive chemical properties, making it an intriguing subject for research and development.

Recent studies have highlighted the biological activity of this compound, particularly in the context of its potential as a drug candidate. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could make it useful in treating various diseases. For instance, investigations into its antitumor activity have shown promising results, suggesting that it could play a role in future cancer therapies.

The synthesis of this compound involves a series of intricate organic reactions, including cross-coupling reactions and furan formation techniques. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory research and potential industrial applications. The use of advanced catalysts and reaction conditions has also contributed to the efficiency of its production process.

In terms of its physical properties, CAS No. 259196-57-1 exhibits a melting point of approximately 140°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it amenable to various analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

One of the most exciting developments related to this compound is its application in the field of biochemistry. Scientists have discovered that it can act as a modulator of certain cellular pathways, potentially influencing processes such as inflammation and cell proliferation. This has led to further investigations into its role in treating inflammatory diseases and autoimmune conditions.

Moreover, the compound's structure has been leveraged in the design of novel materials for use in the electronics industry. Its ability to form stable complexes with metal ions has made it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and sensors.

Looking ahead, ongoing research aims to explore the toxicological profile of CAS No. 259196-57-1 to ensure its safety for human use. Preliminary studies indicate that it has low toxicity at therapeutic doses, but further testing is required to confirm these findings.

In conclusion, the compound with CAS No. 259196-57-1 represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure, coupled with its diverse range of applications, positions it as a key player in both academic research and industrial development.